Cas no 2034303-39-2 (oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate)

• Product Name: oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate
• CAS No: 2034303-39-2
• MF: C₁₂H₁₆N₄O₃
• MW: 264.280442237854
• CID: 5995410
• PubChem ID: 119103818
• Update Time: 2025-09-28

oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate
• 2034303-39-2
• AKOS026696678
• oxolan-3-yl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate
• F6550-4713
• oxolan-3-yl 3-(pyrimidin-2-ylamino)azetidine-1-carboxylate
• tetrahydrofuran-3-yl 3-(pyrimidin-2-ylamino)azetidine-1-carboxylate

• Inchi： 1S/C12H16N4O3/c17-12(19-10-2-5-18-8-10)16-6-9(7-16)15-11-13-3-1-4-14-11/h1,3-4,9-10H,2,5-8H2,(H,13,14,15)
• InChI Key： NLCKOZZELLTHJP-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C1)NC1N=CC=CN=1)=O)C1COCC1

Computed Properties

• Exact Mass: 264.12224039g/mol
• Monoisotopic Mass: 264.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.6Ų

Additional information on oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate

Comprehensive Overview of Oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate (CAS No. 2034303-39-2)

Oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate (CAS No. 2034303-39-2) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining oxolan-3-yl, pyrimidin-2-yl, and aminoazetidine moieties, making it a promising candidate for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and bioactivity.

The chemical properties of Oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate include a molecular weight of approximately 279.28 g/mol and a purity level that can exceed 98% when synthesized under optimal conditions. Its solubility profile varies depending on the solvent, with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. The compound's stability under different pH conditions and temperatures is a critical factor for its storage and handling, ensuring its efficacy in various applications.

One of the most exciting aspects of Oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate is its potential in drug discovery. The pyrimidin-2-yl group is a common pharmacophore found in many FDA-approved drugs, suggesting that this compound could be a valuable intermediate or active pharmaceutical ingredient (API). Recent studies have explored its role as a kinase inhibitor, which is highly relevant given the growing demand for targeted cancer therapies. Additionally, its aminoazetidine moiety may contribute to enhanced binding affinity and selectivity, making it a subject of interest for medicinal chemists.

In agrochemical applications, Oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate has shown promise as a potential pesticide or herbicide. The oxolan-3-yl group could impart favorable physicochemical properties, such as improved bioavailability and environmental stability. With the increasing global focus on sustainable agriculture, this compound's potential to reduce the ecological footprint of crop protection products is a hot topic among researchers and policymakers.

The synthesis of Oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate typically involves multi-step organic reactions, including amidation and cyclization processes. Optimizing these synthetic routes to achieve high yields and purity is a key area of research. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, such as catalytic approaches and solvent-free reactions, aligning with the broader industry trend toward environmentally friendly practices.

Market dynamics for Oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate are influenced by its potential applications in pharmaceuticals and agrochemicals. The compound's patent status and regulatory approvals will play a significant role in its commercialization. As of now, it is primarily available for research purposes, with suppliers offering it in small quantities for laboratory use. However, its growing popularity in academic and industrial research suggests a promising future for large-scale production.

Safety and handling guidelines for Oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, users should consult the material safety data sheet (MSDS) for detailed information on its toxicity and environmental impact. Proper storage conditions, such as keeping the compound in a cool, dry place away from light, are essential to maintain its stability.

In conclusion, Oxolan-3-yl 3-(pyrimidin-2-yl)aminoazetidine-1-carboxylate (CAS No. 2034303-39-2) represents a fascinating area of research with broad implications for pharmaceuticals and agrochemicals. Its unique structural features, combined with its potential bioactivity, make it a compound worth watching in the coming years. As scientific understanding and technological capabilities advance, we can expect to see more innovative applications and optimized synthesis methods for this promising molecule.